Cas no 524674-38-2 (1-Methyl-2-pyrrolidin-2-yl-1H-benzoimidazole)

1-Methyl-2-pyrrolidin-2-yl-1H-benzoimidazole is a heterocyclic organic compound featuring a benzimidazole core substituted with a methyl group at the 1-position and a pyrrolidin-2-yl moiety at the 2-position. This structure imparts unique chemical properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its rigid benzimidazole framework enhances stability, while the pyrrolidine ring introduces conformational flexibility, facilitating interactions in biological systems. The compound is particularly useful in medicinal chemistry for developing receptor-targeted molecules due to its balanced lipophilicity and hydrogen-bonding capabilities. High purity grades are available for research applications, ensuring reproducibility in synthetic pathways. Proper handling under inert conditions is recommended to maintain integrity.

1-Methyl-2-pyrrolidin-2-yl-1H-benzoimidazole structure

524674-38-2 structure

Product Name:1-Methyl-2-pyrrolidin-2-yl-1H-benzoimidazole

CAS No:524674-38-2

MF:C₁₂H₁₅N₃

MW:201.267602205276

CID:1078626

PubChem ID:3151733

Update Time:2025-10-28

1-Methyl-2-pyrrolidin-2-yl-1H-benzoimidazole Chemical and Physical Properties

Names and Identifiers

- 1-Methyl-2-(2-pyrrolidinyl)-1H-benzimidazole
- 1-Methyl-2-pyrrolidin-2-yl-1H-benzoimidazole hydrochloride
- 1-methyl-2-pyrrolidin-2-ylbenzimidazole,hydrochloride
- AKOS000300309
- 1-methyl-2-pyrrolidin-2-ylbenzimidazole
- SCHEMBL2636563
- 1-Methyl-2-pyrrolidin-2-yl-1H-benzoimidazole
- 1-methyl-2-(pyrrolidin-2-yl)-1h-benzo[d]imidazole
- 524674-38-2
- CHEMBL3770123
- BBL030335
- CS-0358202
- 1-Methyl-2-(2-pyrrolidinyl)-1H-benzimidazole, AldrichCPR
- STL221491
- 1-methyl-2-(pyrrolidin-2-yl)-1H-benzimidazole
- AB01006934-01
- AKOS016041817
- 1H-benzimidazole, 1-methyl-2-(2-pyrrolidinyl)-, hydrochloride
- ALBB-018717
- MDL： MFCD05189299
- Inchi： 1S/C12H15N3/c1-15-11-7-3-2-5-9(11)14-12(15)10-6-4-8-13-10/h2-3,5,7,10,13H,4,6,8H2,1H3
- InChI Key： YIOLXYNYYMDFQD-UHFFFAOYSA-N
- SMILES： N1CCCC1C1=NC2C=CC=CC=2N1C

Computed Properties

Exact Mass: 201.126597491g/mol
Monoisotopic Mass: 201.126597491g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 231
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 29.8Å²

1-Methyl-2-pyrrolidin-2-yl-1H-benzoimidazole Pricemore >>

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